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Cat. No.: B3047302 Get Quote

Physical Properties of 1-Azidododecane: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Azidododecane (C₁₂H₂₅N₃) is a long-chain alkyl azide that serves as a versatile building

block in organic synthesis, particularly in the realm of bioconjugation and materials science

through "click chemistry." A thorough understanding of its physical properties, namely its boiling

point and density, is crucial for its effective use in laboratory and industrial settings. This

technical guide provides a comprehensive overview of these properties, including estimated

values based on analogous compounds, detailed experimental protocols for their

determination, and a workflow for its synthesis and characterization.

Core Physical Properties
Direct experimental data for the boiling point and density of 1-azidododecane is not readily

available in the literature. However, reliable estimations can be made by comparing it to

structurally similar long-chain alkanes and their functionalized derivatives.
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The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid. For long-chain alkanes, the boiling point increases with chain length due

to stronger van der Waals forces. The introduction of a polar functional group, such as an

azide, further increases the boiling point compared to the parent alkane.

Given the pseudohalogen nature of the azide group, a comparison with 1-halododecanes can

provide a reasonable estimate. The boiling point of 1-bromododecane is approximately 276 °C,

and 1-iodododecane boils at around 298-299 °C. Therefore, the boiling point of 1-
azidododecane is anticipated to be within this range, likely towards the lower end. It is

important to note that long-chain alkyl azides can be thermally sensitive and may decompose

at elevated temperatures. Therefore, distillation under reduced pressure is the recommended

method for purification and boiling point determination.

Density
The density of a substance is its mass per unit volume. The density of liquid alkanes generally

falls in the range of 0.7-0.8 g/mL. The introduction of a heavier functional group like the azide

group (molecular weight ≈ 42 g/mol ) in place of a hydrogen atom will increase the overall

molecular weight and is expected to lead to a higher density compared to dodecane (C₁₂H₂₆),

which has a density of approximately 0.75 g/mL at 20 °C. It is therefore estimated that the

density of 1-azidododecane will be slightly higher than this value.

Data Presentation
The following table summarizes the estimated and comparative physical property data for 1-
azidododecane and related compounds.
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Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Boiling Point
(°C)

Density (g/mL
at 20°C)

Dodecane C₁₂H₂₆ 170.34 216 ~0.75

1-

Bromododecane
C₁₂H₂₅Br 249.23 276 ~1.038

1-Iodododecane C₁₂H₂₅I 296.23 298-299 ~1.201

1-

Azidododecane
C₁₂H₂₅N₃ 211.35

Estimated: ~270-

280

(decomposes)

Estimated: >0.75

Experimental Protocols
The following sections detail the recommended experimental procedures for the synthesis of 1-
azidododecane and the determination of its boiling point and density.

Synthesis of 1-Azidododecane from 1-Bromododecane
This procedure describes a standard nucleophilic substitution reaction to synthesize 1-
azidododecane.

Materials:

1-Bromododecane

Sodium azide (NaN₃)

Dimethylformamide (DMF), anhydrous

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)
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Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser,

dissolve 1-bromododecane in anhydrous DMF.

Add an excess (typically 1.5 to 2 equivalents) of sodium azide to the solution.

Heat the reaction mixture with stirring to a temperature of 60-80 °C. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

After the reaction is complete (typically several hours), allow the mixture to cool to room

temperature.

Pour the reaction mixture into a separatory funnel containing water and extract the product

with diethyl ether (3x).

Combine the organic extracts and wash successively with saturated aqueous sodium

bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to obtain crude 1-azidododecane.
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Purify the crude product by vacuum distillation.

Determination of Boiling Point under Reduced Pressure
Given the potential thermal instability of 1-azidododecane, its boiling point should be

determined under reduced pressure.

Materials:

Purified 1-azidododecane

Hickman distillation head or other microdistillation apparatus

Round-bottom flask

Thermometer

Vacuum pump with a pressure gauge

Heating mantle or oil bath

Boiling chips

Procedure:

Place a small amount of purified 1-azidododecane and a few boiling chips into the round-

bottom flask.

Assemble the distillation apparatus, ensuring all joints are properly sealed.

Position the thermometer bulb so that the top of the bulb is level with the side arm leading to

the condenser or collection well.

Connect the apparatus to a vacuum pump and carefully reduce the pressure to a stable,

known value.

Begin heating the flask gently.
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Record the temperature at which the liquid boils and a steady stream of distillate is collected.

This temperature is the boiling point at the recorded pressure.

A nomograph can be used to estimate the boiling point at atmospheric pressure from the

data obtained at reduced pressure.

Determination of Density
The density of liquid 1-azidododecane can be determined using a pycnometer.

Materials:

Purified 1-azidododecane

Pycnometer (a small glass flask with a precisely known volume)

Analytical balance

Constant temperature water bath

Procedure:

Thoroughly clean and dry the pycnometer.

Weigh the empty, dry pycnometer accurately on an analytical balance.

Fill the pycnometer with 1-azidododecane, ensuring no air bubbles are trapped.

Place the filled pycnometer in a constant temperature water bath (e.g., 20 °C) until it reaches

thermal equilibrium.

Carefully remove any excess liquid from the capillary opening of the stopper.

Wipe the outside of the pycnometer dry and weigh it accurately.

To determine the exact volume of the pycnometer, repeat the procedure using a reference

liquid of known density, such as deionized water.
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Calculate the density of 1-azidododecane using the formula: Density = (mass of 1-
azidododecane) / (volume of the pycnometer)

Mandatory Visualizations
Experimental Workflow
The following diagram illustrates the overall workflow for the synthesis and physical property

determination of 1-azidododecane.

Caption: Workflow for the synthesis and characterization of 1-azidododecane.

To cite this document: BenchChem. [Physical properties of 1-Azidododecane (boiling point,
density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3047302#physical-properties-of-1-azidododecane-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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